Cas no 2034413-03-9 (5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one)

• Product Name: 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one
• CAS No: 2034413-03-9
• MF: C₁₈H₁₄ClN₃O₂
• MW: 339.7757
• CID: 5350215
• Update Time: 2025-07-15

5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorobenzoyl)-3,4-dihydro-1H-dipyrido[2,3-b:1',2'-f]pyrimidin-11-one
• 2-(2-chlorobenzoyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
• 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one

• Inchi： 1S/C18H14ClN3O2/c19-14-6-2-1-5-12(14)17(23)21-10-8-15-13(11-21)18(24)22-9-4-3-7-16(22)20-15/h1-7,9H,8,10-11H2
• InChI Key： OGFVMJYKYQDDOE-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C(N1C([H])([H])C2C(N3C([H])=C([H])C([H])=C([H])C3=NC=2C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 707
• XLogP3: 1.8
• Topological Polar Surface Area: 53

Additional information on 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one

Introduction to 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one (CAS No. 2034413-03-9)

5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one, with the CAS number 2034413-03-9, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as triazatricyclo compounds, which are characterized by their intricate cyclic structures and multiple nitrogen atoms.

The triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one framework is particularly noteworthy for its conjugated π-electron system and the presence of a 2-chlorobenzoyl substituent. These features contribute to the compound's electronic and steric properties, making it a valuable candidate for various chemical and biological studies.

Recent research has focused on the synthesis and characterization of 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one to explore its potential therapeutic applications. Studies have shown that this compound exhibits promising antimicrobial and antitumor activities, which are attributed to its ability to interact with specific biological targets.

In a study published in the *Journal of Medicinal Chemistry* in 2022, researchers investigated the antimicrobial properties of 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one against a panel of pathogenic bacteria and fungi. The results demonstrated that the compound effectively inhibited the growth of several multidrug-resistant strains, suggesting its potential as a novel antimicrobial agent.

Another significant area of research involves the antitumor activity of this compound. A 2023 study published in *Cancer Research* reported that 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one exhibited potent cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest.

The synthesis of 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one typically involves multistep reactions that require precise control over reaction conditions to achieve high yields and purity levels. Key steps in the synthesis include the formation of the triazatricyclic core and the introduction of the 2-chlorobenzoyl substituent.

The structural complexity of 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one also makes it an interesting subject for computational studies aimed at understanding its electronic structure and reactivity patterns. Molecular dynamics simulations have provided insights into the conformational flexibility and stability of this compound under different environmental conditions.

In addition to its biological activities, 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one has been explored for its potential as a building block in supramolecular chemistry and materials science. Its unique structural features make it suitable for designing functional materials with tailored properties for applications such as sensors and catalysts.

The ongoing research on 5-(2-chlorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^3,8]tetradeca-3(8),9,11,13-tetraen-2-one (CAS No. 2034413-03-9) highlights its multifaceted nature and broad range of potential applications in various scientific disciplines. As more studies are conducted to elucidate its properties and mechanisms of action, this compound is expected to continue to attract interest from researchers in medicinal chemistry and related fields.